Cas no 55106-53-1 (1-bromocyclohexane-1-carboxylic acid)

• Product Name: 1-bromocyclohexane-1-carboxylic acid
• CAS No: 55106-53-1
• MF: C₇H₁₁BrO₂
• MW: 207.065041780472
• CID: 3411129
• PubChem ID: 13411843
• Update Time: 2025-04-25

1-bromocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANECARBOXYLIC ACID, 1-BROMO-
• 1-Bromocyclohexanecarboxylic acid
• 1-bromocyclohexane-1-carboxylic Acid
• 1-bromo-cyclohexane-1-carboxylic acid
• 834-984-5
• EN300-102036
• KHFXNUAYBKPUKC-UHFFFAOYSA-N
• FCA10653
• bromocyclohexane carboxylic
• 1-Bromo-1-cyclohexanecarboxylic acid
• SCHEMBL7828756
• CS-0230038
• 55106-53-1
• AKOS015907375
• 1-bromocyclohexane-1-carboxylic acid

• MDL： MFCD00086837
• Inchi： 1S/C7H11BrO2/c8-7(6(9)10)4-2-1-3-5-7/h1-5H2,(H,9,10)
• InChI Key： KHFXNUAYBKPUKC-UHFFFAOYSA-N
• SMILES： C1(Br)(C(O)=O)CCCCC1

Computed Properties

• Exact Mass: 205.99424Da
• Monoisotopic Mass: 205.99424Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

1-bromocyclohexane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-bromocyclohexane-1-carboxylic acid

Comprehensive Overview of CYCLOHEXANECARBOXYLIC ACID, 1-BROMO- (CAS No. 55106-53-1)

CYCLOHEXANECARBOXYLIC ACID, 1-BROMO- (CAS No. 55106-53-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated derivative of cyclohexanecarboxylic acid is widely utilized in synthetic chemistry due to its unique reactivity and structural properties. Researchers often search for "1-Bromo-cyclohexanecarboxylic acid applications" or "CAS 55106-53-1 synthesis methods," reflecting its importance in industrial and academic settings.

The compound’s molecular structure features a cyclohexane ring substituted with a carboxylic acid group and a bromine atom at the 1-position, making it a valuable intermediate in organic synthesis. Its applications span across the development of pharmaceutical intermediates, flavor and fragrance compounds, and specialty chemicals. Recent trends show growing interest in "green chemistry approaches for brominated compounds" and "sustainable synthesis of cyclohexane derivatives," aligning with global efforts to reduce environmental impact.

In the pharmaceutical industry, CYCLOHEXANECARBOXYLIC ACID, 1-BROMO- is often explored for its potential in drug discovery. Queries like "1-Bromo-cyclohexanecarboxylic acid in medicinal chemistry" highlight its role in creating bioactive molecules. The compound’s ability to undergo nucleophilic substitution reactions makes it a versatile building block for constructing complex molecular architectures. Additionally, its stability under various conditions ensures consistent performance in multi-step synthetic routes.

From an agrochemical perspective, this compound is investigated for its utility in developing crop protection agents. Searches such as "brominated cyclohexane derivatives in agriculture" indicate its relevance in formulating herbicides and pesticides. The presence of the bromine atom enhances the compound’s reactivity, enabling the introduction of other functional groups critical for biological activity. This adaptability is particularly valuable in designing next-generation agrochemicals with improved efficacy and safety profiles.

Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize CYCLOHEXANECARBOXYLIC ACID, 1-BROMO-. Researchers frequently seek "CAS 55106-53-1 analytical data" or "purity standards for 1-Bromo-cyclohexanecarboxylic acid" to ensure quality control in their experiments. The compound’s spectral properties are well-documented, facilitating its identification and quantification in complex mixtures.

Environmental and regulatory considerations are also pivotal when working with CYCLOHEXANECARBOXYLIC ACID, 1-BROMO-. Topics like "eco-friendly bromination methods" and "regulatory compliance for brominated compounds" are increasingly popular among chemists and manufacturers. Innovations in catalytic bromination and waste minimization techniques are shaping the future of its production, addressing both economic and ecological concerns.

In conclusion, CYCLOHEXANECARBOXYLIC ACID, 1-BROMO- (CAS No. 55106-53-1) remains a cornerstone in synthetic chemistry, with applications spanning pharmaceuticals, agrochemicals, and beyond. Its unique properties and adaptability continue to drive research, as evidenced by trending searches like "1-Bromo-cyclohexanecarboxylic acid innovations" and "CAS 55106-53-1 market trends." As industries evolve toward sustainability, this compound’s role in green chemistry will likely expand, further solidifying its importance in scientific and industrial advancements.